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Compound of Interest

Compound Name: Ido1-IN-13

Cat. No.: B12428077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation, handling, and storage of stock

solutions of Ido1-IN-13, a potent inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1). Adherence

to these protocols is crucial for ensuring the accuracy and reproducibility of experimental

results.

Introduction
Ido1-IN-13 is a small molecule inhibitor of IDO1, a key enzyme in the kynurenine pathway of

tryptophan metabolism.[1][2][3] IDO1 is a well-established therapeutic target in immuno-

oncology and other diseases characterized by immune dysregulation.[2][4][5][6] Accurate

preparation of Ido1-IN-13 stock solutions is the first critical step for in vitro and in vivo studies

investigating its biological activity.

Quantitative Data Summary
For ease of reference, the key quantitative data for Ido1-IN-13 are summarized in the table

below.
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Property Value Source(s)

Molecular Formula C₂₆H₁₇F₃N₄O [7]

Molecular Weight 458.43 g/mol [7]

Solubility in DMSO Up to 65 mg/mL (141.79 mM) [8]

Recommended Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)
[8][9][10][11]

Storage (Powder) -20°C for up to 3 years [8]

Storage (in Solvent) -80°C for up to 1 year [8]

Experimental Protocols
Materials and Equipment

Ido1-IN-13 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[8]

Pipettes and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Ido1-IN-13 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Ido1-IN-13 in DMSO. This

is a commonly used concentration for initial stock solutions of small molecule inhibitors.[7]
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1. Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of Ido1-IN-13 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 458.43 g/mol x 1000 mg/g = 4.58 mg

2. Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the calculated mass of Ido1-IN-13 powder into the microcentrifuge tube.

3. Dissolving the Compound:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the Ido1-IN-13 powder. For the example above, this would

be 1 mL.

Close the tube tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

Optional but Recommended: If the compound does not fully dissolve with vortexing, sonicate

the solution for 5-10 minutes.[8] Visually inspect the solution to ensure there are no visible

particles.

4. Aliquoting and Storage:

Once the Ido1-IN-13 is completely dissolved, it is recommended to aliquot the stock solution

into smaller, single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in sterile microcentrifuge

tubes. This practice helps to avoid repeated freeze-thaw cycles which can degrade the

compound.[9][10][12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12428077?utm_src=pdf-body
https://www.benchchem.com/product/b12428077?utm_src=pdf-body
https://www.benchchem.com/product/b12428077?utm_src=pdf-body
https://www.targetmol.com/compound/ido-in-13
https://www.benchchem.com/product/b12428077?utm_src=pdf-body
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/BVN/K976-100.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/419/298/mak356bul.pdf
https://content.abcam.com/content/dam/abcam/product/documents/273/ab273304/Indoleamine-2-3-Dioxygenase-1-IDO1-Inhibitor-assay-protocol-book-v4a-ab273304%20(website).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year).[8] For short-term storage,

-20°C may be acceptable for some inhibitors, though -80°C is generally recommended for

optimal stability.[8][13]

5. Preparation of Working Solutions:

When needed for an experiment, thaw a single aliquot of the stock solution at room

temperature.

Prepare further dilutions of the stock solution in the appropriate cell culture medium or assay

buffer to achieve the desired final concentration.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤0.5%)

to avoid solvent-induced cellular toxicity or interference with the assay.[9]
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Workflow for Ido1-IN-13 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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